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cat. No.: B3182867

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Ethylene Propylene Diene Monomer (EPDM)
rubber grades, detailing their core characteristics, the methodologies used to determine these
properties, and the relationships between them. EPDM is a synthetic elastomer known for its
excellent resistance to heat, ozone, weathering, and polar substances, making it a versatile
material in various demanding applications.

Core Characteristics of EPDM Grades

The performance of EPDM is largely dictated by its molecular architecture. The key parameters
that define different EPDM grades are Mooney viscosity, ethylene content, and the type and
concentration of the diene monomer. These characteristics influence the material's
processability, mechanical properties, and overall performance.

Data Summary of Common EPDM Grades

The following tables summarize the typical properties of various commercially available EPDM
grades, providing a comparative overview for material selection.

Table 1: Non-Oil Extended EPDM Grades
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Mooney

Viscosity (MU Ethylene ENB Content
Grade Manufacturer

@ 125°C, ML Content (wt%) (wt%)

1+4)
NORDEL™ IP

Dow 40 55.0 5.0

4640
KEP270 Kumho High Low Medium
KEP570F Kumho 59.0+£6.0 70.0+£ 3.0 45+£1.0
Vistalon™ 7602 ExxonMobil 65 55 7.5
Vistalon™ 8600 ExxonMobil 90 (estimated) 58 8.9

Note: "High," "Medium," and "Low" are qualitative descriptors provided by the manufacturer.

Table 2: Oil Extended EPDM Grades

Mooney . Ethylene ENB
Manufactur . . Oil Content
Grade Viscosity Content Content
er (phr)
(MU) (wt%) (wt%)
SUPRENE
SK
EPDM _ 61 (@ 100°C) 100 72 -
Corporation
600WF
674 (@
Keltan®
ARLANXEO 150°C, ML 33.3 65.0x2.1 6.0+x05
10675C
1+8)
Vistalon™ )
ExxonMobil 73 (@ 125°C) 15 54 10
8800

Note: Mooney viscosity test conditions can vary between grades and manufacturers.

Experimental Protocols
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The characterization of EPDM grades relies on standardized testing procedures. The following
sections detail the methodologies for the key experiments cited in the data tables.

Mooney Viscosity

Standard: ASTM D1646 - Standard Test Methods for Rubber—Viscosity, Stress Relaxation, and
Pre-Vulcanization Characteristics (Mooney Viscometer).

Methodology:
o Apparatus: A shearing disk viscometer (Mooney Viscometer) equipped with a rotor.

o Sample Preparation: A sample of the uncured EPDM is preheated to the specified test
temperature, typically 125°C or 150°C.

e Procedure: The sample is placed in the viscometer chamber, and the rotor is started. The
resistance of the rubber to the shearing action of the rotating disk is measured as torque.

o Reading: The Mooney viscosity is recorded after a specified time, typically 4 minutes for the
large rotor (ML 1+4). The "1" indicates a 1-minute pre-heat time, and the "4" indicates the
time in minutes after which the reading is taken. The result is reported in Mooney Units (MU).

Ethylene Content

Standard: ASTM D3900 - Standard Test Methods for Composition of Ethylene-Propylene-Diene
(EPDM) Terpolymers by Infrared Spectrophotometry.

Methodology:
e Apparatus: An infrared (IR) spectrophotometer.

o Sample Preparation: A thin film of the EPDM sample is prepared by pressing or solvent
casting.

e Procedure: The IR spectrum of the EPDM film is obtained. The relative amounts of ethylene
and propylene are determined by analyzing the absorbance of specific infrared bands
corresponding to the different monomer units.
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o Calculation: The weight percentage of ethylene is calculated from the ratio of the
absorbances of the ethylene and propylene bands using a predetermined calibration curve.

Ethylidene Norbornene (ENB) Content

Standard: ASTM D6047 - Standard Test Methods for Determination of Unsaturation in EPDM
(Ethylene-Propylene-Diene Terpolymer) Rubber.

Methodology:
e Apparatus: An infrared (IR) spectrophotometer.
o Sample Preparation: A thin film of the EPDM sample is prepared.

e Procedure: The IR spectrum of the EPDM film is recorded. The amount of ENB is
determined by measuring the absorbance of the characteristic band for the carbon-carbon
double bond in the ENB monomer.

o Calculation: The weight percentage of ENB is calculated from the absorbance value using a
calibration curve established with EPDM samples of known ENB content.

Interrelationships of EPDM Characteristics

The core properties of EPDM are interconnected and influence the final performance of the
rubber compound. The following diagrams illustrate these relationships.
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Caption: Relationship between core EPDM polymer characteristics and performance attributes.

This diagram illustrates how fundamental polymer properties directly impact the processing and
end-use performance of EPDM. For instance, a higher Mooney viscosity generally indicates a

higher molecular weight, which can lead to better mechanical properties but may present
challenges in processing.
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Caption: Experimental workflow for the characterization of EPDM raw polymer.

This workflow diagram outlines the standard testing sequence for determining the key
characteristics of an EPDM sample, from the raw material to the final data points. Each test
provides a crucial piece of information for defining the grade and predicting its behavior in a
given application.

 To cite this document: BenchChem. [An In-Depth Technical Guide to EPDM Grades and
Their General Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3182867#epdm-grades-and-their-general-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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